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Compound of Interest

Compound Name: M-1211

Cat. No.: B15568966 Get Quote

M-1121 Technical Support Center
This technical support center provides guidance on the solubility and stability of M-1121 in

common laboratory solvents for researchers, scientists, and drug development professionals.

As M-1121 is a novel compound, publicly available data on its solubility and stability is limited.

This guide offers best practices for handling and storage, along with general protocols for

determining its properties in your own laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is M-1121 and what is its basic chemical information?

M-1121 is an orally active, covalent inhibitor of the menin-MLL interaction, which is under

investigation as a potential therapeutic for acute leukemia.

Table 1: M-1121 Chemical Properties

Property Value

CAS Number 2377337-93-2

Chemical Formula C₄₂H₅₇FN₆O₆S

Molecular Weight 793.01 g/mol

Appearance Solid powder
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Q2: Is there any available data on the solubility of M-1121 in common lab solvents?

Specific quantitative solubility data for M-1121 in common laboratory solvents is not readily

available in published literature or on vendor datasheets. MedKoo Biosciences lists the

solubility as "To be determined". For novel compounds like M-1121, it is common for

researchers to perform in-house solubility testing.

Q3: What solvents are recommended for preparing stock solutions of M-1121?

While explicit data is unavailable, general guidance for compounds of similar structure

suggests that organic solvents are likely necessary for initial solubilization. MedChemExpress

provides general advice to prepare stock solutions in DMSO or water. Given its chemical

structure, M-1121 is likely to have higher solubility in organic solvents like DMSO or ethanol

compared to aqueous solutions.

Q4: What are the recommended storage conditions for M-1121?

Solid Form: MedKoo Biosciences recommends storing the solid compound in a dry, dark

environment at 0 - 4°C for short-term storage (days to weeks) or at -20°C for long-term

storage (months to years).[1]

Stock Solutions: MedchemExpress suggests that stock solutions can be stored at -80°C for

up to 6 months, or at -20°C for up to 1 month.[2] It is crucial to store solutions in tightly

sealed vials to prevent evaporation and contamination.

Q5: How can I improve the solubility of M-1121 if it is difficult to dissolve?

If you encounter solubility issues, consider the following troubleshooting steps:

Sonication: Gently sonicate the solution in a water bath to aid dissolution.

Warming: Carefully warm the solution to a slightly elevated temperature (e.g., 37°C). Be

cautious, as excessive heat may degrade the compound.

Vortexing: Vigorous vortexing can help to break up any clumps of solid material.
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Solvent Choice: If solubility in a particular solvent is low, consider testing other common

laboratory solvents such as DMF or a co-solvent system (e.g., DMSO/ethanol mixture).

Troubleshooting Guide
Table 2: Troubleshooting Common Issues with M-1121 Handling

Issue Possible Cause Recommended Solution

Compound is difficult to

dissolve.

Low solubility in the chosen

solvent.

Try sonication, gentle warming,

or vortexing. If unsuccessful,

test solubility in alternative

organic solvents like DMF or

ethanol.

Precipitate forms after adding

to aqueous buffer.

The compound is not soluble

in the aqueous environment at

the final concentration.

Increase the percentage of the

organic solvent in the final

solution if the experimental

system allows. Prepare a more

dilute stock solution.

Inconsistent experimental

results.

Potential degradation of the

compound.

Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Protect the compound from

light and store at the

recommended temperature.

Prepare fresh dilutions for

each experiment.

Loss of compound activity over

time.

Instability in the solvent or

storage conditions.

Perform a stability study in

your chosen solvent. If

instability is observed, prepare

fresh stock solutions more

frequently.

Experimental Protocols
As specific experimental data for M-1121 is not available, the following are general protocols to

help you determine the solubility and stability in your laboratory.
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Protocol 1: Determining the Solubility of M-1121
Preparation: Add a pre-weighed amount of M-1121 (e.g., 1 mg) to a clear vial.

Solvent Addition: Add a small, precise volume of the desired solvent (e.g., 100 µL of DMSO)

to the vial.

Dissolution: Vortex the vial for 1-2 minutes. If the solid is not fully dissolved, use sonication or

gentle warming.

Observation: Visually inspect the solution against a dark background for any undissolved

particles.

Incremental Solvent Addition: If the compound is not fully dissolved, add another known

volume of the solvent and repeat the dissolution steps.

Calculation: Continue adding solvent incrementally until the compound is completely

dissolved. The solubility can then be calculated (e.g., in mg/mL).

Protocol 2: Assessing the Stability of M-1121 in Solution
Stock Solution Preparation: Prepare a stock solution of M-1121 in the desired solvent at a

known concentration.

Initial Analysis (Time 0): Immediately after preparation, analyze the solution using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC), to determine

the initial purity and concentration.

Storage: Aliquot the remaining stock solution into several vials and store them under the

desired conditions (e.g., -20°C, 4°C, room temperature).

Time-Point Analysis: At regular intervals (e.g., 24 hours, 48 hours, 1 week, 1 month), retrieve

an aliquot and re-analyze it using the same analytical method.

Data Comparison: Compare the results from each time point to the initial analysis to

determine the extent of degradation.
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The following diagrams illustrate logical workflows for handling and assessing a novel

compound like M-1121.

Preparation Solubilization Stock Solution Storage Experimental Use

Receive M-1121 Solid Store Solid at -20°C Weigh Compound Add Solvent (e.g., DMSO) Vortex / Sonicate Visually Inspect Aliquot Stock Solution Store at -80°C or -20°C Thaw Aliquot Prepare Working Dilution Use in Experiment

Click to download full resolution via product page

Caption: Workflow for handling and preparing M-1121 for experiments.
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Caption: Logical workflow for determining the solubility of M-1121.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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